![molecular formula C14H13F2NO2S B4286678 2,4-difluoro-N-(2-phenylethyl)benzenesulfonamide](/img/structure/B4286678.png)
2,4-difluoro-N-(2-phenylethyl)benzenesulfonamide
Overview
Description
2,4-difluoro-N-(2-phenylethyl)benzenesulfonamide, also known as DFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFB is a sulfonamide derivative that has been synthesized through various methods, including the reaction of 2,4-difluoronitrobenzene with 2-phenylethylamine followed by sulfonation. In
Mechanism of Action
The mechanism of action of 2,4-difluoro-N-(2-phenylethyl)benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. This compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of acid-base balance in the body. This compound has also been shown to inhibit the activity of human immunodeficiency virus (HIV) integrase, an enzyme that is essential for the replication of the virus.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to inhibit the replication of HIV in vitro. In animal studies, this compound has been shown to have anti-inflammatory effects and to reduce the severity of inflammation in various models of inflammatory diseases.
Advantages and Limitations for Lab Experiments
2,4-difluoro-N-(2-phenylethyl)benzenesulfonamide has several advantages for lab experiments, including its high purity and stability. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, this compound has some limitations, including its low solubility in water and its potential toxicity. Therefore, appropriate safety measures should be taken when working with this compound.
Future Directions
There are several future directions for the research on 2,4-difluoro-N-(2-phenylethyl)benzenesulfonamide. One potential direction is the development of this compound-based drugs for the treatment of cancer and viral infections. Another direction is the exploration of this compound as a building block for the synthesis of novel compounds. Additionally, the investigation of the mechanism of action of this compound and its effects on various enzymes and proteins could provide insights into the development of new drugs and therapies.
Scientific Research Applications
2,4-difluoro-N-(2-phenylethyl)benzenesulfonamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, this compound has been shown to exhibit anticancer, antiviral, and anti-inflammatory activities. In organic synthesis, this compound has been used as a building block for the synthesis of various compounds. In material science, this compound has been used as a dopant for the fabrication of organic electronic devices.
properties
IUPAC Name |
2,4-difluoro-N-(2-phenylethyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13F2NO2S/c15-12-6-7-14(13(16)10-12)20(18,19)17-9-8-11-4-2-1-3-5-11/h1-7,10,17H,8-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWRCRDAPTRKLGL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNS(=O)(=O)C2=C(C=C(C=C2)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13F2NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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